Cas no 849805-25-0 (methyl 2-amino-6-chloro-pyridine-3-carboxylate)

Methyl 2-amino-6-chloro-pyridine-3-carboxylate is a versatile heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct structure, featuring both amino and chloro substituents on the pyridine ring, along with a carboxylate ester group, enables selective functionalization, making it valuable for constructing complex molecules. The compound exhibits high reactivity in nucleophilic substitution and coupling reactions, facilitating the synthesis of biologically active derivatives. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. This intermediate is particularly significant in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.
methyl 2-amino-6-chloro-pyridine-3-carboxylate structure
849805-25-0 structure
Product Name:methyl 2-amino-6-chloro-pyridine-3-carboxylate
CAS No:849805-25-0
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD17015967
CID:583154
PubChem ID:57415887
Update Time:2025-05-20

methyl 2-amino-6-chloro-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-amino-6-chloro-, methyl ester
    • methyl 2-amino-6-chloro-3-pyridinecarboxylate
    • METHYL 2-AMINO-6-CHLORONICOTINATE
    • methyl 2-amino-6-chloropyridine-3-carboxylate
    • 2-Amino-6-chloro-nicotinic acid methyl ester
    • JEIXBBIBJBCFBI-UHFFFAOYSA-N
    • STL557130
    • BBL103320
    • 0625AF
    • PB30193
    • 2-Amino-chloro-nicotinic acid methyl ester
    • 2-amino-6-chloronicotinic acid methyl ester
    • methyl 2-amino-6-chloro-3-pyr
    • methyl 2-amino-6-chloro-pyridine-3-carboxylate
    • J-521939
    • DB-297856
    • 849805-25-0
    • AKOS015949303
    • MFCD17015967
    • AU-004/43508299
    • CS-0037235
    • DTXSID50725574
    • HD-0739
    • METHYL2-AMINO-6-CHLORONICOTINATE
    • SCHEMBL510468
    • SY097252
    • EN300-254364
    • MDL: MFCD17015967
    • Inchi: 1S/C7H7ClN2O2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3,(H2,9,10)
    • InChI Key: JEIXBBIBJBCFBI-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N)=NC(Cl)=CC=1)OC

Computed Properties

  • Exact Mass: 186.0196052g/mol
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2
  • XLogP3: 1.9

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methyl 2-amino-6-chloro-pyridine-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trimethylsilyldiazomethane Solvents: Diethyl ether ,  Toluene ;  15 min, 0 °C; 30 min, 0 °C
Reference
Discovery of New Potential Anti-Infective Compounds Based on Carbonic Anhydrase Inhibitors by Rational Target-Focused Repurposing Approaches
Annunziato, Giannamaria; Angeli, Andrea; D'Alba, Francesca; Bruno, Agostino; Pieroni, Marco; et al, ChemMedChem, 2016, 11(17), 1904-1914

Production Method 2

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Methanol ,  Toluene ;  15 min, 0 °C; 30 min, 0 °C
Reference
2-Aminonicotinic Acid 1-Oxides Are Chemically Stable Inhibitors of Quinolinic Acid Synthesis in the Mammalian Brain: A Step toward New Antiexcitotoxic Agents
Vallerini, Gian Paolo; Amori, Laura; Beato, Claudia; Tararina, Margarita; Wang, Xiao-Dan; et al, Journal of Medicinal Chemistry, 2013, 56(23), 9482-9495

methyl 2-amino-6-chloro-pyridine-3-carboxylate Raw materials

methyl 2-amino-6-chloro-pyridine-3-carboxylate Preparation Products

Additional information on methyl 2-amino-6-chloro-pyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-Amino-6-Chloro-Pyridine-3-Carboxylate (CAS: 849805-25-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-6-chloro-pyridine-3-carboxylate (CAS: 849805-25-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 2-amino-6-chloro-pyridine-3-carboxylate in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of pyridine-based derivatives with potent inhibitory activity against EGFR and HER2 kinases, which are critical targets in oncology. The study reported significant tumor growth inhibition in preclinical models, with one derivative showing a 70% reduction in tumor volume compared to controls. These findings underscore the compound's potential in designing next-generation anticancer agents.

In the realm of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) explored the use of 849805-25-0 as a scaffold for developing novel antibiotics against multidrug-resistant Gram-positive bacteria. The study employed structure-activity relationship (SAR) analysis to optimize the compound's antibacterial properties, resulting in derivatives with improved potency against MRSA strains (MIC values ranging from 0.5-2 μg/mL). The researchers also investigated the mechanism of action, revealing that these derivatives interfere with bacterial cell wall biosynthesis through a unique pathway distinct from existing β-lactam antibiotics.

From a synthetic chemistry perspective, advancements in the modification of methyl 2-amino-6-chloro-pyridine-3-carboxylate have been particularly noteworthy. A 2024 Organic Process Research & Development article detailed an innovative, scalable synthesis route for this compound that achieves 85% overall yield while reducing hazardous waste generation by 40% compared to traditional methods. This green chemistry approach not only improves the compound's accessibility for pharmaceutical applications but also aligns with the industry's growing emphasis on sustainable manufacturing practices.

Emerging research has also explored the compound's potential in targeted drug delivery systems. A recent Molecular Pharmaceutics study (2024) demonstrated how 849805-25-0 can serve as a linker in antibody-drug conjugates (ADCs), enabling the precise delivery of cytotoxic payloads to cancer cells while minimizing off-target effects. The researchers reported a 3-fold increase in therapeutic index compared to conventional chemotherapy in xenograft models, highlighting the compound's value in advancing precision medicine approaches.

In conclusion, methyl 2-amino-6-chloro-pyridine-3-carboxylate (849805-25-0) continues to demonstrate significant potential across multiple pharmaceutical research areas. Its versatility as a synthetic intermediate, combined with recent innovations in its application, positions this compound as a valuable tool in the development of novel therapeutic agents. Future research directions may focus on expanding its utility in PROTACs (proteolysis targeting chimeras) and other emerging drug discovery paradigms, as well as further optimizing its synthetic accessibility for large-scale pharmaceutical production.

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